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Compound of Interest

Compound Name:
Diethyl

bis(hydroxymethyl)malonate

Cat. No.: B146577 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides essential safety and logistical information for the disposal of

diethyl bis(hydroxymethyl)malonate, ensuring adherence to safety protocols and regulatory

compliance.

Immediate Safety Precautions
Before handling diethyl bis(hydroxymethyl)malonate, it is imperative to consult the Safety

Data Sheet (SDS) and be aware of its potential hazards. This compound is known to cause

skin irritation, serious eye irritation, and may cause respiratory irritation[1].

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-

approved N95 respirator[2].

Body Protection: Wear a lab coat and appropriate protective clothing.
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Spill & Leak Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, carefully sweep or shovel the material into a suitable, labeled

container for disposal. Avoid generating dust[1].

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then wash

with soap and water.

Disposal: The collected waste and cleaning materials should be treated as hazardous waste

and disposed of according to the procedures outlined below.

Step-by-Step Disposal Procedure
The primary and recommended method for the disposal of diethyl
bis(hydroxymethyl)malonate is through an approved hazardous waste disposal facility[1].

Adherence to institutional, local, and national regulations is mandatory.

Waste Collection:

Place unwanted diethyl bis(hydroxymethyl)malonate and any contaminated materials

(e.g., weighing paper, gloves, cleaning materials) into a designated, compatible, and

clearly labeled hazardous waste container.

The container must be kept tightly closed and stored in a well-ventilated area[1].

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "Diethyl
bis(hydroxymethyl)malonate," and any other identifiers required by your institution's

Environmental Health and Safety (EHS) department.
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Storage:

Store the sealed waste container in a designated and secure hazardous waste

accumulation area.

This area should be away from incompatible materials such as acids, bases, and oxidizing

or reducing agents[1].

Arrange for Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste. They

will ensure the waste is transported and disposed of by a licensed and approved waste

disposal plant in compliance with all regulations.

Chemical and Physical Properties
A summary of key quantitative data for diethyl bis(hydroxymethyl)malonate is provided in

the table below for easy reference.

Property Value

Molecular Formula C₉H₁₆O₆

Molecular Weight 220.22 g/mol

Appearance White Solid

Melting Point 49-51 °C

Flash Point 110 °C (230 °F) - closed cup[2]

Disposal Workflow
The logical flow for the proper disposal of diethyl bis(hydroxymethyl)malonate is illustrated

in the diagram below.
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Caption: Workflow for the safe disposal of diethyl bis(hydroxymethyl)malonate.

By following these established procedures, laboratory personnel can ensure the safe handling

and environmentally sound disposal of diethyl bis(hydroxymethyl)malonate, thereby

minimizing risks and maintaining a safe research environment. Always consult your institution's

specific safety and disposal protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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